Cas no 1212095-08-3 (1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine)

• Product Name: 1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine
• CAS No: 1212095-08-3
• MF: C₂₃H₂₃FN₂O₄
• MW: 410.438129663467
• CID: 6349872
• PubChem ID: 45587924
• Update Time: 2025-10-31

1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine
• [4-(2,3-dihydro-1,4-benzodioxine-3-carbonyl)piperazin-1-yl]-[2-(4-fluorophenyl)cyclopropyl]methanone
• 1212095-08-3
• 1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-[2-(4-fluorophenyl)cyclopropanecarbonyl]piperazine
• VU0524458-1
• AKOS024523120
• F5855-0766
• (2,3-dihydrobenzo[b][1,4]dioxin-2-yl)(4-(2-(4-fluorophenyl)cyclopropanecarbonyl)piperazin-1-yl)methanone

• Inchi： 1S/C23H23FN2O4/c24-16-7-5-15(6-8-16)17-13-18(17)22(27)25-9-11-26(12-10-25)23(28)21-14-29-19-3-1-2-4-20(19)30-21/h1-8,17-18,21H,9-14H2
• InChI Key： DGDUZMKRPZIHKB-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC1C(N1CCN(C(C2COC3C=CC=CC=3O2)=O)CC1)=O

Computed Properties

• Exact Mass: 410.16418538g/mol
• Monoisotopic Mass: 410.16418538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 3
• Complexity: 645
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 59.1Ų

Additional information on 1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine

Chemical Profile of 1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine (CAS No: 1212095-08-3)

The compound 1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine, identified by its CAS number 1212095-08-3, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The structural motif incorporates a benzodioxine core, which is known for its pharmacological significance, alongside a cyclopropane substituent and a fluorophenyl group, elements that contribute to its unique chemical and biological properties.

Recent research in the domain of pharmacologically active compounds has highlighted the importance of structural diversity in drug design. The presence of the benzodioxine scaffold in this compound suggests potential interactions with biological targets such as enzymes and receptors, which are critical for modulating physiological processes. The cyclopropane ring, a feature often incorporated into drug candidates for its ability to enhance binding affinity and metabolic stability, further underscores the compound's appeal for medicinal chemistry applications.

The introduction of the fluorophenyl group adds another layer of complexity to the molecule. Fluoro-substituted aromatic compounds are widely recognized for their improved pharmacokinetic profiles and enhanced binding interactions with biological targets. This modification can lead to increased selectivity and potency, making the compound a promising candidate for further investigation in drug discovery efforts.

Current research trends in medicinal chemistry emphasize the exploration of novel molecular architectures to overcome existing challenges in drug development. The combination of the benzodioxine, cyclopropane, and fluorophenyl moieties in this compound aligns well with these trends. Studies have demonstrated that such structural features can contribute to the development of compounds with improved pharmacological properties, including enhanced solubility, reduced toxicity, and prolonged half-life.

In addition to its structural complexity, this compound exhibits interesting chemical characteristics that make it attractive for synthetic and mechanistic studies. The benzodioxine core provides a versatile platform for further functionalization, allowing chemists to explore various derivatives with tailored biological activities. The cyclopropane ring, while stable under many conditions, can also undergo specific reactions that provide insights into its role in modulating molecular interactions.

The fluorophenyl group introduces electronic and steric effects that can influence both the reactivity and biological activity of the molecule. Fluorine atoms are known to participate in various non-covalent interactions with biological targets, including hydrogen bonding and π-stacking interactions. These interactions can be fine-tuned through structural modifications, leading to compounds with optimized pharmacological profiles.

From a synthetic perspective, the preparation of this compound involves multi-step organic transformations that showcase advanced techniques in medicinal chemistry. The synthesis likely requires careful control of reaction conditions to ensure high yields and purity. Additionally, the introduction of each structural moiety—be it the benzodioxine core, cyclopropane ring, or fluorophenyl group—represents a significant challenge that demands expertise in organic synthesis.

The potential applications of this compound extend across various therapeutic areas. Its unique structural features suggest utility in the development of drugs targeting neurological disorders, cardiovascular diseases, and inflammatory conditions. Furthermore, its molecular architecture may inspire new strategies for designing next-generation therapeutics with improved efficacy and safety profiles.

Ongoing research efforts are focused on elucidating the biological activity of this compound through both computational modeling and experimental studies. By leveraging advanced techniques such as molecular dynamics simulations and enzyme assays, researchers aim to gain insights into how this molecule interacts with its intended biological targets. These studies will provide valuable data for optimizing its pharmacological properties and advancing it towards clinical development.

The integration of computational chemistry into drug discovery has revolutionized the way new molecules are designed and evaluated. By employing virtual screening methods and machine learning algorithms, researchers can predict the binding affinity and selectivity of compounds like this one before conducting costly wet-lab experiments. This approach not only accelerates the drug discovery process but also reduces resource consumption.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. The compound described here exemplifies how innovative molecular design can lead to breakthroughs in medicine. Its complex structure offers a rich foundation for exploring new therapeutic avenues while addressing unmet medical needs.

In conclusion,1-(2,3-dihydro-1,4-benzodioxine-2-carbonyl)-4-2-(4-fluorophenyl)cyclopropanecarbonylpiperazine (CAS No: 1212095-08-3) stands as a testament to the ingenuity of modern medicinal chemistry. Its unique combination of structural features positions it as a promising candidate for further investigation in drug discovery efforts aimed at developing novel therapeutic agents with enhanced efficacy and safety profiles.